2-methyl-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-nitrobenzamide

• IUPAC Name: 2-methyl-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C23H24N6O3/c1-16-19(4-3-5-21(16)29(31)32)23(30)24-18-8-6-17(7-9-18)20-10-11-22(26-25-20)28-14-12-27(2)13-15-28/h3-11H,12-15H2,1-2H3,(H,24,30)
• InChI Key: OBRKFDCQXRGALO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)N4CCN(CC4)C
• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol

Description

2-methyl-N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-3-nitrobenzamide is a novel compound synthesized for potential use as an anti-tubercular agent. It belongs to the class of benzamide derivatives and has been designed to combat Mycobacterium tuberculosis (MTB) infections.

Synthesis Analysis

The compound was designed and synthesized through a rational approach. Researchers modified the pyrazinamide (PZA) scaffold, a well-known front-line prodrug used in TB therapy, to create a series of novel derivatives. The synthetic route involved introducing various substituents at specific positions on the pyridine and benzene rings. The goal was to enhance anti-tubercular activity while maintaining safety and efficacy.

Molecular Structure Analysis

• A 2-methyl group. These structural elements contribute to the compound’s pharmacological properties and interactions with MTB.

Scientific Research Applications

Anti-Tubercular Activity

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